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Compound of Interest

Compound Name: Cbz-Ala-Ala-Asn TFA

Cat. No.: B15577928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cbz-Ala-Ala-Asn TFA is a synthetic peptide derivative often utilized in biochemical assays and

as a scaffold for drug delivery.[1][2][3] The trifluoroacetate (TFA) salt form is a common result of

the peptide synthesis and purification process.[4][5] Proper preparation of a stock solution is a

critical initial step to ensure the accuracy, reproducibility, and efficacy of subsequent

experiments. This document provides a detailed protocol for the reconstitution, storage, and

handling of Cbz-Ala-Ala-Asn TFA.

Chemical and Physical Properties
A summary of the key properties of Cbz-Ala-Ala-Asn TFA is presented below. This information

is essential for accurate calculations and proper handling of the compound.

Property Value

Molecular Weight 522.43 g/mol [1][6]

Formula C20H25F3N4O9[1][6]

Appearance White to off-white solid[1]

Solubility (in Water)
18 mg/mL (34.45 mM); requires sonication and

warming[1][7]
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Experimental Protocol: Reconstitution of
Lyophilized Cbz-Ala-Ala-Asn TFA
This protocol details the steps for preparing a stock solution from the lyophilized powder.

Materials:

Vial of lyophilized Cbz-Ala-Ala-Asn TFA

Sterile, high-purity water (e.g., Milli-Q or equivalent) or another suitable solvent

Sterile, calibrated pipettes and tips

Vortex mixer

Water bath sonicator

Sterile, conical-bottom microcentrifuge tubes for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate Vial: Before opening, allow the vial of lyophilized Cbz-Ala-Ala-Asn TFA to warm

to room temperature for 15-20 minutes. This prevents condensation of atmospheric moisture,

which can affect peptide stability.

Centrifuge Vial: Briefly centrifuge the vial at a low speed (e.g., 1,000 x g for 1-2 minutes) to

ensure all the powder is collected at the bottom.

Calculate Solvent Volume: Determine the required volume of solvent to achieve the desired

stock concentration. It is recommended to prepare an initial stock solution of 10 mM for

convenient dilution in subsequent experiments.

Formula for Calculating Solvent Volume: Volume (L) = Mass (g) / (Concentration (mol/L) *

Molecular Weight ( g/mol ))

Example Calculation for a 10 mM Stock Solution from 1 mg of Peptide:
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Mass = 0.001 g

Concentration = 0.010 mol/L

Molecular Weight = 522.43 g/mol

Volume (L) = 0.001 g / (0.010 mol/L * 522.43 g/mol ) = 0.0001914 L = 191.4 µL

Add Solvent: Using a sterile pipette, carefully add the calculated volume of sterile water to

the vial.

Dissolution:

Gently vortex the vial to begin dissolving the peptide.

To aid dissolution, sonicate the vial in a water bath and gently warm it.[1][7] Visually

inspect the solution to ensure complete dissolution before proceeding.

Sterilization (Optional but Recommended): If the stock solution is prepared in water for use

in cell-based assays, it is advisable to sterilize it by passing it through a 0.22 µm filter.[1][7]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the peptide, aliquot the

stock solution into single-use, sterile microcentrifuge tubes. The volume of each aliquot

should be appropriate for your typical experimental needs.

Storage: Store the aliquots under the recommended conditions as detailed in the storage

section below.

Storage and Stability
Proper storage is crucial for maintaining the integrity of the Cbz-Ala-Ala-Asn TFA powder and

its stock solutions.
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -80°C 2 years[1][2]

Store in a sealed

container, protected

from moisture and

light.[1][2]

-20°C 1 year[1][2]

Stock Solution in

Solvent
-80°C 6 months[1]

Store in sealed,

single-use aliquots.

-20°C 1 month[1]

Note on Trifluoroacetate (TFA) Salt
The TFA counterion may interfere with certain biological assays.[4] For sensitive applications,

consider exchanging the TFA salt for a more biocompatible one, such as acetate or

hydrochloride.[4][5] This typically involves additional purification steps like ion-exchange

chromatography or repeated lyophilization from an alternative acid solution.[4]

Visualized Workflow
The following diagram illustrates the key steps in the preparation of the Cbz-Ala-Ala-Asn TFA
stock solution.
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Caption: Workflow for Cbz-Ala-Ala-Asn TFA Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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